2-Amino-4,6-dichloropyridine-3-carboxylic acid

• IUPAC Name: 2-amino-4,6-dichloropyridine-3-carboxylic acid
• InChI: InChI=1S/C6H4Cl2N2O2/c7-2-1-3(8)10-5(9)4(2)6(11)12/h1H,(H2,9,10)(H,11,12)
• InChI Key: YWMSCKNECPYDLX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1Cl)N)C(=O)O)Cl
• Molecular Formula: C6H4Cl2N2O2
• Molecular Weight: 207.01 g/mol

Description

2-Amino-4,6-dichloropyridine-3-carboxylic acid is a chemical compound with the empirical formula C6H4Cl2N2O2. It is a derivative of pyridine, which is a basic heterocyclic organic compound.

Synthesis Analysis

The synthesis of this compound involves several steps. In one method, 4-amino-3,6-dichloropyridine-2-carboxylic acid wet product and potassium hydroxide are added to ethanol and refluxed for 2 hours. Another method involves a sequence of reactions of S_NAr, solvolysis, and Claisen–Schmidt condensation on symmetrically substituted 2-amino-4,6-dichloropyrimidine-5-carbaldehyde.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of two chlorine atoms, two nitrogen atoms, and one carboxylic acid group attached to a pyridine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound are quite diverse. For instance, it undergoes aromatic nucleophilic substitution reaction products on 2-amino-4,6-dichloropyrimidine-5-carbaldehyde. The isolated compounds are products of amination, solvolysis, and condensation processes under mild and environmentally friendly conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 192.00, and a melting point range of 140-143 °C.

Mechanism of Action

While the specific mechanism of action for 2-Amino-4,6-dichloropyridine-3-carboxylic acid is not mentioned in the search results, aminopyralid, a similar compound, is known to act as a selective herbicide used for control of broadleaf weeds.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity, can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The potential utilities of 2-Amino-4,6-dichloropyridine-3-carboxylic acid are highlighted by its use in the scalable production of 185.1 mmol of ECH with 92.5% yield at 55 mA cm−2 in 1 hour, paired synthesis of ECH and 4-amino-3,6-dichloropyridine-2-carboxylic acid (an herbicide), and successful fabrication of a series of other chloro- and bromoethanols.